6-Methoxyisoindolin-1-one
Overview
Description
6-Methoxyisoindolin-1-one is a chemical compound that belongs to the isoindolinone class of compounds. This class of compounds is known for its diverse range of biological activities and its presence in various natural products and pharmaceuticals. The methoxy group at the 6-position on the isoindolinone ring is a common feature in this class, which can influence the compound's physical, chemical, and biological properties.
Synthesis Analysis
The synthesis of 6-methoxyisoindolin-1-one derivatives has been explored in several studies. For instance, the synthesis of 2-[3-(cyclopentyloxy)-4-methoxyphenyl]-1-isoindolinone derivatives has been reported, with a focus on the inhibition of TNF-α production. The 6-C position on the isoindolinone ring was identified as an optimal site for derivatization, with 6-amino derivatives showing potent inhibitory activity . Another study described the synthesis of 1-methoxyisoquinoline-3,4-diamine, which serves as a precursor for the synthesis of imidazo[4,5-c]isoquinolines, highlighting the versatility of methoxyisoindolinone derivatives in synthesizing complex heterocyclic systems .
Molecular Structure Analysis
The molecular structure of 6-methoxyisoindolin-1-one derivatives is characterized by the presence of a methoxy group attached to the isoindolinone ring. This structural feature is crucial for the biological activity of these compounds. For example, the stereochemistry of tetrahydro-6-methoxy-2-methyl-1-phenylisoquinoline derivatives has been studied, and the absolute configurations of these compounds have been determined using NMR spectroscopy, which is essential for understanding their pharmacological properties .
Chemical Reactions Analysis
6-Methoxyisoindolin-1-one and its derivatives undergo various chemical reactions that are essential for their functionalization and application in drug development. For instance, the aminomethylation/hydrogenolysis method has been used as an alternative to direct methylation for the synthesis of highly-substituted isoquinolines, such as 7-hydroxy-6-methoxy-1-methylisoquinoline . Additionally, the synthesis of indenopyrazoles, including a derivative with a 6-methoxy group, has been achieved, and these compounds have shown promising antiproliferative activity, suggesting their potential as tubulin polymerization inhibitors .
Physical and Chemical Properties Analysis
The physical and chemical properties of 6-methoxyisoindolin-1-one derivatives are influenced by the methoxy group and the isoindolinone core. For example, 6-methoxy-4-quinolone, an oxidation product derived from 5-methoxyindole-3-acetic acid, exhibits strong fluorescence in a wide pH range, which is beneficial for biomedical analysis. Its fluorescence intensity is stable across different pH levels, and it shows high stability against light and heat . The synthesis of 6-methoxy-2-benzoxazolinone has also been reported, with an improved procedure that highlights the compound's reactivity and potential for further chemical transformations .
Scientific Research Applications
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- Isoindoline-1,3-diones have gained significant attention for their potential use in pharmaceutical synthesis .
- The synthesis process of N-isoindoline-1,3-diones heterocycles is a complex area, characterized by various methods, each offering unique advantages and challenges .
- One commonly employed approach involves the condensation reaction of an aromatic primary amine with a maleic anhydride derivative, leading to the formation of the N-isoindoline-1,3-dione scaffold .
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Antiviral Activity
- Indole derivatives have shown potential as antiviral agents .
- For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives have been reported as antiviral agents .
- Another study found that 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole showed antiviral activity against a broad range of RNA and DNA viruses .
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Anti-inflammatory Activity
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Anticancer Activity
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Anti-HIV Activity
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Antioxidant Activity
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Antimicrobial Activity
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Antiviral Activities
- Isoindolin-1-one analogs have exhibited significant anti-tobacco mosaic virus (anti-TMV) activities .
- In particular, compounds 1, 3, and 4 isolated from the stems of Nicotiana tabacum showed high anti-TMV activities at concentrations of 20 μM with inhibition rates of 48.6%, 42.8%, and 71.5%, respectively .
- Compound 4 also exhibited high anti-rotavirus activity with a therapeutic index (TI) value of 20.7 .
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Synthesis of Novel Molecules
- Isoindoline-1,3-dione has been used in the synthesis of novel molecules .
- The development of N-isoindoline-1,3-diones heterocycles is a subject of substantial interest and ingenuity among researchers .
- Numerous synthetic methodologies have been explored to access these intriguing heterocyclic compounds .
Safety And Hazards
properties
IUPAC Name |
6-methoxy-2,3-dihydroisoindol-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-12-7-3-2-6-5-10-9(11)8(6)4-7/h2-4H,5H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHEFFTKSFOORGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CNC2=O)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50554124 | |
Record name | 6-Methoxy-2,3-dihydro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50554124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxyisoindolin-1-one | |
CAS RN |
132680-54-7 | |
Record name | 6-Methoxy-2,3-dihydro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50554124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Methoxy-2,3-dihydro-isoindol-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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